Cas no 138355-28-9 (1H-3-Benzazepine-7,8-diol, 2,3,4,5-tetrahydro-)

• Product Name: 1H-3-Benzazepine-7,8-diol, 2,3,4,5-tetrahydro-
• CAS No: 138355-28-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 1261883
• PubChem ID: 10058098
• Update Time: 2025-04-20

1H-3-Benzazepine-7,8-diol, 2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-3-Benzazepine-7,8-diol, 2,3,4,5-tetrahydro-
• CHEMBL57873
• SK-39315A
• AKOS022191746
• SCHEMBL5793449
• SK&F-39315A
• BDBM50004821
• 2,3,4,5-Tetrahydro-1H-benzo[d]azepine-7,8-diol
• 138355-28-9

• Inchi： 1S/C10H13NO2/c12-9-5-7-1-3-11-4-2-8(7)6-10(9)13/h5-6,11-13H,1-4H2
• InChI Key： LPJMTSQTVDKBCO-UHFFFAOYSA-N
• SMILES： OC1C(=CC2=C(C=1)CCNCC2)O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.49